Cas no 56949-68-9 (1-(p-(alpha,alpha-Dimethylbenzyl)phenoxy)propan-2-ol)

• Product Name: 1-(p-(alpha,alpha-Dimethylbenzyl)phenoxy)propan-2-ol
• CAS No: 56949-68-9
• MF: C₁₈H₂₂O₂
• MW: 270.366085529327
• CID: 383179
• PubChem ID: 92585
• Update Time: 2025-04-19

1-(p-(alpha,alpha-Dimethylbenzyl)phenoxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(p-(alpha,alpha-Dimethylbenzyl)phenoxy)propan-2-ol
• 1-[4-(2-phenylpropan-2-yl)phenoxy]propan-2-ol
• 1-[p-(alpha,alpha-dimethylbenzyl)phenoxy]propan-2-ol
• EINECS 260-461-0
• DTXSID70972402
• NS00054406
• SCHEMBL11330136
• 56949-68-9

• Inchi： 1S/C18H22O2/c1-14(19)13-20-17-11-9-16(10-12-17)18(2,3)15-7-5-4-6-8-15/h4-12,14,19H,13H2,1-3H3
• InChI Key： MCHVBEGSRJAJJJ-UHFFFAOYSA-N
• SMILES： O(CC(C)O)C1C=CC(=CC=1)C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 270.16200
• Monoisotopic Mass: 270.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.049
• Boiling Point: 400.5°Cat760mmHg
• Flash Point: 169.8°C
• Refractive Index: 1.548
• PSA: 29.46000
• LogP: 3.77210